![molecular formula C16H18ClN3O3 B2628477 5-chloro-2-methoxy-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzamide CAS No. 1448123-56-5](/img/structure/B2628477.png)
5-chloro-2-methoxy-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-chloro-2-methoxy-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzamide is a chemical compound that has attracted attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Synthesis and Characterization
Compounds with similar structural motifs to 5-chloro-2-methoxy-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzamide have been synthesized and characterized, showcasing the diversity in synthetic chemistry approaches for creating complex molecules. For example, studies on the synthesis of novel series of derivatives integrated with quinoline, pyrazole, and benzofuran moieties highlight the methodology in crafting compounds with potential biological activities (Idrees et al., 2020). Similarly, research on creating 2-azetidinone derivatives and their antimicrobial screening demonstrates the synthetic capability to produce molecules designed for specific biological targets (Rai et al., 2009).
Biological Activity Studies
The structural features of this compound, such as the chloro and methoxy substituents on the benzamide framework and the integration of a tetrahydro-2H-pyran and pyrazol moiety, are often associated with biological activity. Research on related molecules has shown potential antimicrobial properties. For instance, certain synthesized derivatives have been evaluated for their in vitro antibacterial activity against pathogenic bacteria, indicating the utility of these compounds in antimicrobial studies (Uma et al., 2017).
Applications in Drug Discovery
The structural complexity and versatility of molecules similar to this compound make them candidates for drug discovery efforts. Studies have explored the synthesis of various heterocyclic compounds that can serve as lead structures in the development of new therapeutic agents (Park et al., 2014). These efforts underscore the potential of such compounds in contributing to the identification and optimization of new drugs.
Properties
IUPAC Name |
5-chloro-2-methoxy-N-[1-(oxan-4-yl)pyrazol-4-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClN3O3/c1-22-15-3-2-11(17)8-14(15)16(21)19-12-9-18-20(10-12)13-4-6-23-7-5-13/h2-3,8-10,13H,4-7H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZFYYYJFJZYJMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)NC2=CN(N=C2)C3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.